Ethyl 12-(acetyloxy)-8-(chlorocarbonyl)heptadecanoate

• CAS No.: 54131-79-2
• Molecular Formula: C22H39ClO5
• Molecular Weight: 419.0 g/mol
• IUPAC Name: ethyl 12-acetyloxy-8-carbonochloridoylheptadecanoate
• InChI: InChI=1S/C22H39ClO5/c1-4-6-9-15-20(28-18(3)24)16-12-14-19(22(23)26)13-10-7-8-11-17-21(25)27-5-2/h19-20H,4-17H2,1-3H3
• InChI Key: NEAZCXCDUOXXKN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(CCCC(CCCCCCC(=O)OCC)C(=O)Cl)OC(=O)C

Description

Ethyl 12-(acetyloxy)-8-(chlorocarbonyl)heptadecanoate is a useful research compound. Its molecular formula is C22H39ClO5 and its molecular weight is 419.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 8-carboxy-12-acetoxyheptadecanoate (12.0 g., 0.03 mole) and thionyl chloride (7.2 g., 0.06 mole) in benzene (50 ml.) is refluxed for 2.5 hours. Volatile materials are removed by using a rotary evaporator in vacuo. The residual product, ethyl 8-chlorocarbonyl-12-acetoxyheptadecanoate, is a viscous liquid weighing 12.5 g. (100%), ir (neat) 1790 cm-1 (acid chloride C=O), 1730 cm-1 (ester C=O). This material is used directly in the next step.